Cas no 1806763-50-7 (Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806763-50-7
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4813230
• Update Time: 2025-05-24

Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-18-8(17)3-6-5-16-7(4-12)10(19-2)9(6)20-11(13,14)15/h5H,3-4H2,1-2H3
• InChI Key： UQCZIZKFTMUSLX-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=CN=1)CC(=O)OC)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806763-50-7)

Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806763-50-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a methoxy group, and a trifluoromethoxy substituent, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential as a building block in the synthesis of complex molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate as a key intermediate in modern organic synthesis. Its CAS No. 1806763-50-7 is often queried in scientific databases, reflecting its relevance in medicinal chemistry and material science. The compound's trifluoromethoxy group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—properties highly sought after in the design of bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified the demand for such structurally diverse intermediates.

From a synthetic perspective, Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate serves as a versatile precursor for cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Its bromomethyl group allows for further functionalization, making it invaluable in the construction of pyridine-based scaffolds. Researchers exploring structure-activity relationships (SAR) or high-throughput screening often prioritize this compound due to its modular design. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the industry's shift toward sustainable manufacturing practices.

The compound's physicochemical properties, such as its solubility profile and thermal stability, are frequently investigated to optimize reaction conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate and its derivatives. Given the rising emphasis on patent literature and intellectual property in chemical innovation, this compound's synthetic pathways and applications are extensively documented in peer-reviewed journals and technical reports.

In conclusion, Methyl 2-(bromomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806763-50-7) represents a critical tool for researchers advancing precision chemistry and molecular design. Its multifaceted reactivity and alignment with contemporary scientific trends ensure its continued prominence in both academic and industrial laboratories worldwide.